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Compound of Interest

Compound Name: Lecanoric Acid

Cat. No.: B1674687 Get Quote

Authored for researchers, scientists, and drug development professionals, this document

provides an in-depth overview of Lecanoric Acid, covering its chemical identity, biological

activities, and methodologies for its study.

Core Chemical Identifiers and Properties
Lecanoric acid is a naturally occurring depside, a type of polyphenolic compound,

predominantly found in various species of lichens.[1] It is formed from the esterification of two

molecules of orsellinic acid.[1] This section summarizes its key chemical identifiers and

properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1674687?utm_src=pdf-interest
https://www.benchchem.com/product/b1674687?utm_src=pdf-body
https://www.benchchem.com/product/b1674687?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22965228/
https://pubmed.ncbi.nlm.nih.gov/22965228/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value Source

CAS Number 480-56-8 [1][2][3][4][5]

Molecular Formula C₁₆H₁₄O₇ [2][3][4][5]

Molecular Weight 318.28 g/mol [2][4]

IUPAC Name

4-(2,4-dihydroxy-6-

methylbenzoyl)oxy-2-hydroxy-

6-methylbenzoic acid

[2][4]

InChI

InChI=1S/C16H14O7/c1-7-3-

9(17)5-11(18)14(7)16(22)23-

10-4-8(2)13(15(20)21)12(19)6-

10/h3-6,17-19H,1-2H3,

(H,20,21)

[2][4]

InChIKey
HEMSJKZDHNSSEW-

UHFFFAOYSA-N
[2][4]

Canonical SMILES

CC1=CC(=CC(=C1C(=O)OC2

=CC(=C(C(=C2)C)C(=O)O)O)

O)O

[2][4]

PubChem CID 99613 [2][5]

Synonyms
Orsellinate depside, Glabratic

acid
[2][5]

Quantitative Data on Biological Activities
Lecanoric acid has demonstrated a range of biological activities, most notably antioxidant and

antiproliferative effects. The following tables summarize key quantitative data from various

studies.

Antioxidant Activity
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Assay IC₅₀ (µg/mL)
Reference
Organism/System

DPPH Radical Scavenging 79-95 In vitro assay

Superoxide Radical

Scavenging
82.0 ± 0.3 µmol In vitro assay

Nitric Oxide Radical

Scavenging
Moderate Activity In vitro assay

Antiproliferative and Cytotoxic Activity
Cell Line IC₅₀ (µg/mL) Activity

HCT-116 (Colon Cancer)
0.03 (colony formation

inhibition)
M phase cell cycle arrest

HeLa (Cervical Cancer) 123.97 Cytotoxicity

Hep G2 (Liver Cancer) 148.74 ± 5.95 Antiproliferative

DLA (Dalton's Lymphoma

Ascites)
42 ± 1.5 Inhibition of growth

Experimental Protocols
This section provides detailed methodologies for the extraction, purification, and biological

evaluation of Lecanoric Acid, compiled from various research sources.

Extraction and Isolation of Lecanoric Acid from Lichens
This protocol describes a general method for the extraction and purification of lecanoric acid
from lichen thalli.

Workflow for Lecanoric Acid Extraction and Purification
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Sample Preparation

Solvent Extraction

Purification

Analysis and Identification

Collect Lichen Thalli

Air-dry and Grind to Powder

Soxhlet Extraction with Hexane (defatting)

Soxhlet Extraction with Acetone or Methanol

Concentrate Extract (Rotary Evaporator)

Silica Gel Column Chromatography

Elute with Benzene:Ethyl Acetate Gradient

Monitor Fractions by TLC

Recrystallize Pure Fractions

HPLC Analysis Spectroscopic Analysis (NMR, IR, MS)

Click to download full resolution via product page

Caption: Workflow for the extraction and purification of Lecanoric Acid from lichens.
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Methodology:

Sample Preparation: Air-dry fresh lichen thalli and grind them into a fine powder.

Defatting: Perform a preliminary extraction with n-hexane for 48 hours using a Soxhlet

apparatus to remove lipids and other nonpolar compounds.

Extraction: Extract the defatted lichen powder with acetone or methanol for 48 hours in a

Soxhlet apparatus.

Concentration: Filter the extract and concentrate it under reduced pressure using a rotary

evaporator.

Column Chromatography: Subject the concentrated extract to silica gel column

chromatography.

Elution: Elute the column with a gradient of benzene and ethyl acetate, gradually increasing

the polarity.

Thin Layer Chromatography (TLC): Monitor the collected fractions using TLC with a

toluene:dioxane:acetic acid solvent system. Visualize the spots by spraying with 10%

aqueous sulfuric acid and heating.

Recrystallization: Combine the fractions containing pure lecanoric acid and recrystallize

from a suitable solvent like aqueous acetone to obtain pure crystals.

Analysis: Confirm the purity and identity of the isolated lecanoric acid using High-

Performance Liquid Chromatography (HPLC) and spectroscopic methods (NMR, IR, Mass

Spectrometry).

Assessment of Antiproliferative Activity (MTT Assay)
This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay to determine the cytotoxic effect of Lecanoric Acid on cancer cell lines.

Workflow for MTT Assay
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Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with varying concentrations of Lecanoric Acid

Incubate for 48 hours

Add MTT solution to each well

Incubate for 4 hours (formation of formazan crystals)

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm

Calculate cell viability and IC50 value

Click to download full resolution via product page
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Caption: Workflow for assessing the antiproliferative activity of Lecanoric Acid using the MTT

assay.

Methodology:

Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ cells per well and

incubate for 24 hours.

Treatment: Treat the cells with various concentrations of Lecanoric Acid and incubate for an

additional 48 hours.

MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation

of formazan crystals by viable cells.

Solubilization: Add Dimethyl Sulfoxide (DMSO) to each well to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Signaling Pathway Analysis
Lecanoric acid has been shown to induce cell cycle arrest in the M phase of cancer cells. This

effect is mediated through the regulation of key cell cycle proteins.

Proposed Signaling Pathway for Lecanoric Acid-Induced M Phase Arrest
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Caption: Lecanoric Acid induces M phase arrest by modulating key cell cycle regulatory

proteins.

Mechanism of Action:

Lecanoric acid exerts its antiproliferative effects on cancer cells by inducing an arrest in the M

phase of the cell cycle.[6] This is achieved through the upregulation of Cyclin B1 and a

reduction in the levels of inactive Cyclin-Dependent Kinase 1 (CDK1).[6] The complex of Cyclin

B1 and active CDK1 is crucial for the G2/M transition and progression through mitosis. By

altering the levels of these key regulatory proteins, Lecanoric Acid disrupts the normal

progression of the cell cycle, leading to an accumulation of cells in the M phase and

subsequent inhibition of proliferation.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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